(3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine
• InChI: InChI=1S/C12H14N2O2/c13-7-10-6-11(14-16-10)8-1-2-12-9(5-8)3-4-15-12/h1-2,5,10H,3-4,6-7,13H2
• InChI Key: UHZZZORGKUJRQY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C3=NOC(C3)CN

Description

(3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine is a complex organic compound that features a benzofuran ring fused with an isoxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine typically involves multi-step organic reactions. One common method includes the formation of the benzofuran ring followed by the construction of the isoxazole ring. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. This includes the use of industrial-grade reagents, automated reaction systems, and stringent quality control measures to ensure consistency in the product.

Chemical Reactions Analysis

Types of Reactions

(3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce fully saturated compounds.

Scientific Research Applications

Chemistry

In chemistry, (3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential biological activities. It may exhibit properties such as enzyme inhibition, receptor binding, or antimicrobial activity, making it a candidate for drug development.

Medicine

In medicine, this compound is investigated for its therapeutic potential. It may be used in the development of new pharmaceuticals targeting specific diseases or conditions.

Industry

In industry, this compound can be used in the production of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses .

Comparison with Similar Compounds

Similar Compounds

2,3-Dihydrobenzofuran: A simpler compound with a benzofuran ring, used in various synthetic applications.

Isoxazole: A five-membered ring compound with nitrogen and oxygen, known for its biological activities.

Uniqueness

(3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine is unique due to its fused ring structure, combining the properties of both benzofuran and isoxazole. This fusion imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .